Cas no 66089-72-3 (6-(methylsulfanyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one
• CAS No: 66089-72-3
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD28664417
• CID: 4116860
• PubChem ID: 20432453
• Update Time: 2025-11-01

6-(methylsulfanyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(methylthio)-
• 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one
• 66089-72-3
• FALGRFORCYCYQH-UHFFFAOYSA-N
• 6-(Methylthio)pyridazin-3(2H)-one
• 3-Methylthio-pyridazin-6-on
• SCHEMBL10621718
• EN300-25022161
• 3-hydroxy-6-methylthiopyridazine
• Z3300726140

• MDL： MFCD28664417
• Inchi： 1S/C5H6N2OS/c1-9-5-3-2-4(8)6-7-5/h2-3H,1H3,(H,6,8)
• InChI Key： FALGRFORCYCYQH-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(SC)C=C1

Computed Properties

• Exact Mass: 142.02008399Da
• Monoisotopic Mass: 142.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one

Introduction to 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one (CAS No. 66089-72-3)

6-(methylsulfanyl)-2,3-dihydropyridazin-3-one, identified by its Chemical Abstracts Service (CAS) number 66089-72-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a methylsulfanyl (methylthio) group at the 6-position of the pyridazine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The chemical structure of 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one consists of a six-membered ring containing two nitrogen atoms and one oxygen atom, with a methylsulfanyl substituent attached to the 6th carbon. This arrangement contributes to its potential as an intermediate in synthesizing more complex molecules with tailored biological functions. The compound's solubility, stability, and reactivity under various conditions are critical factors that influence its utility in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in exploring the pharmacological potential of dihydropyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one has been investigated for its possible role in modulating enzyme activity and receptor binding. Its structural features suggest that it may exhibit properties such as kinase inhibition or antioxidant effects, which are relevant to the treatment of inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel derivatives with enhanced bioavailability and target specificity. For instance, modifications at the methylsulfanyl group or the nitrogen atoms have led to compounds with improved pharmacokinetic profiles. These advancements highlight the importance of 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one in the development of next-generation therapeutics.

The synthesis of 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the methylsulfanyl group typically involves thiolation reactions or nucleophilic substitution at the 6-position of the pyridazine ring. These synthetic strategies have been refined over time to improve efficiency and scalability, making 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one accessible for both academic research and industrial applications.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one and biological targets such as enzymes or receptors. Molecular docking studies suggest that this compound may bind to pockets within these targets with high affinity, leading to inhibitory effects on pathological pathways. Such findings provide a rational basis for further experimental validation and drug development efforts.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before clinical translation. While preclinical data on 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one is still emerging, preliminary studies indicate that it exhibits moderate toxicity at high concentrations but demonstrates acceptable safety margins at therapeutic doses. Further toxicological assessments are necessary to fully characterize its risk profile before human trials can commence.

Future research directions for 6-(methylsulfanyl)-2,3-dihydropyridazin-3-one may include exploring its role in combination therapies or investigating its mechanism of action in greater detail. The compound's unique structural features make it an attractive candidate for developing drugs that address complex diseases with multifactorial etiologies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective treatments for patients worldwide.

In conclusion,6-(methylsulfanyl)-2,3-dihydropyridazin-3-one (CAS No. 66089-72-3) represents a promising candidate for further pharmacological exploration due to its structural versatility and potential biological activities. Its synthesis, characterization, and preclinical evaluation continue to advance our understanding of dihydropyridazine derivatives as therapeutic agents. As research progresses,this compound holds significant promise for contributing to innovative solutions in modern medicine.